Cas no 1715037-39-0 (tert-butyl N-4-(aminomethyl)-3-fluorophenylcarbamate)

• Product Name: tert-butyl N-4-(aminomethyl)-3-fluorophenylcarbamate
• CAS No: 1715037-39-0
• MF: C₁₂H₁₇FN₂O₂
• MW: 240.273986577988
• MDL: MFCD30501162
• CID: 5220516
• PubChem ID: 117236513
• Update Time: 2025-05-20

tert-butyl N-4-(aminomethyl)-3-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[4-(aminomethyl)-3-fluorophenyl]-, 1,1-dimethylethyl ester
• tert-butyl N-4-(aminomethyl)-3-fluorophenylcarbamate

• MDL： MFCD30501162
• Inchi： 1S/C12H17FN2O2/c1-12(2,3)17-11(16)15-9-5-4-8(7-14)10(13)6-9/h4-6H,7,14H2,1-3H3,(H,15,16)
• InChI Key： GIOGIZLMLYALFN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=C(CN)C(F)=C1

Additional information on tert-butyl N-4-(aminomethyl)-3-fluorophenylcarbamate

tert-butyl N-4-(aminomethyl)-3-fluorophenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-4-(aminomethyl)-3-fluorophenylcarbamate, identified by the CAS number 1715037-39-0, is a highly specialized chemical entity with significant applications in various fields. This compound is characterized by its unique structure, which combines a tert-butyl group, an amino methyl group, and a fluorophenyl moiety. The presence of these functional groups endows the compound with versatile properties, making it a valuable molecule in both academic and industrial research.

Recent studies have highlighted the potential of tert-butyl N-4-(aminomethyl)-3-fluorophenylcarbamate in the field of drug discovery. Researchers have explored its role as a building block for synthesizing bioactive compounds, particularly in the development of kinase inhibitors. The amino methyl group in the molecule serves as a reactive site for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties. This has led to its utilization in designing molecules targeting various disease states, including cancer and inflammatory disorders.

In addition to its role in medicinal chemistry, tert-butyl N-4-(aminomethyl)-3-fluorophenylcarbamate has also found applications in materials science. Its ability to form stable amide bonds makes it an ideal candidate for synthesizing high-performance polymers and coatings. Recent advancements in polymer chemistry have demonstrated the potential of this compound in creating materials with improved mechanical strength and thermal stability. These properties make it a promising candidate for use in aerospace and automotive industries.

The synthesis of tert-butyl N-4-(aminomethyl)-3-fluorophenylcarbamate involves a multi-step process that requires precise control over reaction conditions. The starting material is typically prepared through nucleophilic substitution reactions, followed by carbamate formation using tert-butyl chloroformate. The introduction of the amino methyl group is achieved through reductive amination, ensuring the formation of stable bonds. This synthesis pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of tert-butyl N-4-(aminomethyl)-3-fluorophenylcarbamate. Studies indicate that the compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is required to fully understand its long-term impact on ecosystems. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

In conclusion, tert-butyl N-4-(aminomethyl)-3-fluorophenylcarbamate (CAS No: 1715037-39-0) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and polymer chemistry. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an even greater role in advancing scientific innovation.